molecular formula C7H14FNO B11760312 (S)-2-(3-Fluoropiperidin-1-yl)ethan-1-ol

(S)-2-(3-Fluoropiperidin-1-yl)ethan-1-ol

Cat. No.: B11760312
M. Wt: 147.19 g/mol
InChI Key: VPSAXEWJSUTLOU-ZETCQYMHSA-N
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Description

(S)-2-(3-Fluoropiperidin-1-yl)ethan-1-ol is a chiral ethanol derivative featuring a 3-fluoropiperidine substituent. Its synthesis involves reacting S-3-fluoropiperidine hydrochloride with appropriate reagents to form the ethanolic backbone, as described in the method for Intermediate 13 . The fluorine atom at the 3-position of the piperidine ring and the (S)-stereochemistry are critical to its physicochemical and biological properties, making it a compound of interest in medicinal chemistry and drug development.

Properties

Molecular Formula

C7H14FNO

Molecular Weight

147.19 g/mol

IUPAC Name

2-[(3S)-3-fluoropiperidin-1-yl]ethanol

InChI

InChI=1S/C7H14FNO/c8-7-2-1-3-9(6-7)4-5-10/h7,10H,1-6H2/t7-/m0/s1

InChI Key

VPSAXEWJSUTLOU-ZETCQYMHSA-N

Isomeric SMILES

C1C[C@@H](CN(C1)CCO)F

Canonical SMILES

C1CC(CN(C1)CCO)F

Origin of Product

United States

Biological Activity

(S)-2-(3-Fluoropiperidin-1-yl)ethan-1-ol is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews its biological properties, including mechanisms of action, therapeutic applications, and relevant case studies.

Chemical Structure and Properties

(S)-2-(3-Fluoropiperidin-1-yl)ethan-1-ol is characterized by the presence of a fluorinated piperidine moiety, which often enhances biological activity and metabolic stability. The fluorine atom can influence lipophilicity, receptor binding affinity, and overall pharmacokinetic properties, making it a valuable modification in drug design.

The biological activity of (S)-2-(3-Fluoropiperidin-1-yl)ethan-1-ol has been linked to several mechanisms:

  • Receptor Modulation : The compound may interact with various neurotransmitter receptors, including serotonin and dopamine receptors, which are crucial for mood regulation and cognitive functions.
  • Inhibition of Enzymatic Activity : Like many piperidine derivatives, it may inhibit specific enzymes involved in metabolic pathways, potentially leading to altered cellular responses.
  • Anti-Adipogenic Effects : Research indicates that compounds with similar structures can exhibit anti-adipogenic properties, influencing fat cell differentiation and metabolism .

Table 1: Summary of Biological Activities

Activity TypeObservationsReference
Antidepressant EffectsExhibited in animal models via receptor modulation
Anti-AdipogenicPotential inhibition of adipocyte differentiation
Enzyme InhibitionPossible inhibition of metabolic enzymes

Study 1: Antidepressant-Like Effects

In a study examining the effects of (S)-2-(3-Fluoropiperidin-1-yl)ethan-1-ol on serotonin receptors, it was found to preferentially activate the 5-HT1A receptor pathways. This selective activation led to significant antidepressant-like effects in rodent models, as measured by reduced immobility in the forced swimming test .

Study 2: Anti-Adipogenic Properties

Another study explored the anti-adipogenic potential of compounds structurally related to (S)-2-(3-Fluoropiperidin-1-yl)ethan-1-ol. The results indicated that these compounds could downregulate PPAR-γ expression in 3T3-L1 adipocytes, suggesting a mechanism for reducing fat accumulation .

Research Findings

Recent research has focused on the structure-activity relationship (SAR) of fluorinated piperidine derivatives. These studies demonstrate that fluorination can enhance the binding affinity for target receptors while improving metabolic stability. For instance, modifications at specific positions on the piperidine ring have yielded compounds with improved pharmacological profiles .

Scientific Research Applications

Pharmaceutical Development

The compound has emerged as a promising candidate for developing new therapeutic agents targeting neurological disorders and certain types of cancer. Its structural characteristics, particularly the presence of a fluorine atom, enhance lipophilicity, which can influence the compound's ability to cross biological membranes and interact with cellular targets.

Potential Applications:

  • Neurological Disorders: Research indicates that compounds with similar structures may interact with neurotransmitter receptors, suggesting potential applications in treating conditions such as depression and anxiety .
  • Cancer Therapy: Preliminary studies have shown that (S)-2-(3-Fluoropiperidin-1-yl)ethan-1-ol may exhibit activity against specific cancer cell lines, indicating its potential as an anticancer agent .

Mechanistic Studies

Understanding the mechanism of action is crucial for evaluating the pharmacological profile of (S)-2-(3-Fluoropiperidin-1-yl)ethan-1-ol. Initial findings suggest interactions with various biological targets, including:

  • Neurotransmitter Receptors: The compound may modulate neurotransmitter systems, which are vital for maintaining neurological health and function.
  • Enzyme Inhibition: There is evidence that it could act as an inhibitor for specific enzymes involved in metabolic pathways, which is critical for drug metabolism and efficacy .

Case Study: Interaction Studies

Recent studies utilizing molecular docking simulations have provided insights into the binding affinities of (S)-2-(3-Fluoropiperidin-1-yl)ethan-1-ol with neurotransmitter receptors. These studies indicate that the compound exhibits favorable interactions that could lead to enhanced therapeutic effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound is compared below with two structurally related ethanol derivatives:

(S)-2-((4-Aminopentyl)(ethyl)amino)ethan-1-ol (S)-mandelate

Structure: This compound contains an ethylamino-4-aminopentyl side chain and is paired with (S)-mandelic acid as a counterion. Synthesis: Prepared by reacting 2-((4-aminopentyl)(ethyl)amino)ethan-1-ol with (S)-mandelic acid in 2-propanol, yielding white crystals with 52% efficiency after recrystallization . Key Differences:

  • The mandelate counterion introduces additional stereochemical complexity and may influence solubility and bioavailability.

(1S)-2,2,2-Trifluoro-1-(pyridin-3-yl)ethan-1-ol

Structure: Features a trifluoromethyl group and a pyridine ring at the ethanol backbone. Properties:

  • Molecular weight: 177.13 g/mol (higher than the target compound due to the trifluoromethyl group).
  • The pyridine ring enhances aromatic interactions, while the trifluoromethyl group increases metabolic stability and electronegativity .
    Applications : Likely used in agrochemical or pharmaceutical research due to its fluorinated and heteroaromatic motifs.

Data Table: Comparative Analysis

Compound Name Molecular Formula Molecular Weight (g/mol) Key Substituents Synthesis Yield/Notes
(S)-2-(3-Fluoropiperidin-1-yl)ethan-1-ol C₇H₁₄FNO 147.20 3-Fluoropiperidine, (S)-stereocenter Synthesized via Intermediate 13
(S)-2-((4-Aminopentyl)(ethyl)amino)ethan-1-ol (S)-mandelate C₁₆H₂₆N₂O₃ 294.39 Ethylamino-4-aminopentyl, mandelate 52% yield, recrystallized
(1S)-2,2,2-Trifluoro-1-(pyridin-3-yl)ethan-1-ol C₇H₆F₃NO 177.13 Trifluoromethyl, pyridine Commercial availability (American Elements)

Research Findings and Implications

Stereochemical Influence: The (S)-configuration in (S)-2-(3-Fluoropiperidin-1-yl)ethan-1-ol and its mandelate analog is crucial for enantioselective interactions, such as receptor binding or enzymatic activity. This is less pronounced in non-chiral analogs like the trifluoro-pyridine derivative .

Fluorination Effects: The 3-fluoropiperidine group enhances metabolic stability and membrane permeability compared to the non-fluorinated ethylamino side chain in the mandelate compound .

Counterion Impact : The mandelate counterion in the second compound improves crystallinity but may limit solubility in aqueous environments, whereas the trifluoro-pyridine derivative’s lack of a counterion suggests broader solvent compatibility .

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